molecular formula C10H21N B14293567 1-Butanamine, 3-methyl-N-(2-methylbutylidene)- CAS No. 120144-57-2

1-Butanamine, 3-methyl-N-(2-methylbutylidene)-

Cat. No.: B14293567
CAS No.: 120144-57-2
M. Wt: 155.28 g/mol
InChI Key: RDMRJKOVIBJRLL-UHFFFAOYSA-N
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Properties

CAS No.

120144-57-2

Molecular Formula

C10H21N

Molecular Weight

155.28 g/mol

IUPAC Name

2-methyl-N-(3-methylbutyl)butan-1-imine

InChI

InChI=1S/C10H21N/c1-5-10(4)8-11-7-6-9(2)3/h8-10H,5-7H2,1-4H3

InChI Key

RDMRJKOVIBJRLL-UHFFFAOYSA-N

Canonical SMILES

CCC(C)C=NCCC(C)C

Origin of Product

United States

Preparation Methods

The synthesis of 1-Butanamine, 3-methyl-N-(2-methylbutylidene)- typically involves the reaction of 3-methylbutanamine with 2-methylbutanal under specific conditions. The reaction is carried out in the presence of a catalyst, often an acid or base, to facilitate the formation of the imine bond. The reaction conditions, such as temperature and pressure, are optimized to achieve a high yield of the desired product .

Chemical Reactions Analysis

1-Butanamine, 3-methyl-N-(2-methylbutylidene)- undergoes various chemical reactions, including:

Scientific Research Applications

1-Butanamine, 3-methyl-N-(2-methylbutylidene)- has several applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

    Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Butanamine, 3-methyl-N-(2-methylbutylidene)- involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can form covalent or non-covalent bonds with these targets, leading to changes in their activity or function. The exact pathways involved depend on the specific application and the nature of the target molecules .

Comparison with Similar Compounds

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